Cas no 127760-84-3 (Butanenitrile, 2-hydroxy-3,3-dimethyl-, (S)-)
127760-84-3 structure
Product Name:Butanenitrile, 2-hydroxy-3,3-dimethyl-, (S)-
CAS No:127760-84-3
MF:C6H11NO
MW:113.157641649246
CID:1221963
Update Time:2024-08-04
Butanenitrile, 2-hydroxy-3,3-dimethyl-, (S)- Chemical and Physical Properties
Names and Identifiers
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- Butanenitrile, 2-hydroxy-3,3-dimethyl-, (S)-
- (2S)-2-hydroxy-3,3-dimethylbutanenitrile
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- Inchi: 1S/C6H11NO/c1-6(2,3)5(8)4-7/h5,8H,1-3H3/t5-/m1/s1
- InChI Key: SAOOLIIHRNLCBT-RXMQYKEDSA-N
- SMILES: C(#N)[C@@H](O)C(C)(C)C
Computed Properties
- Exact Mass: 113.08413
Experimental Properties
- PSA: 44.02
Butanenitrile, 2-hydroxy-3,3-dimethyl-, (S)- Related Literature
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
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